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Compound of Interest

Compound Name: 2-Bromo-6-chloroaniline

CAS No.: 59772-49-5

Cat. No.: B1281334

Get Quote

The first step in any disposal protocol is a complete understanding of the substance's inherent

risks. 2-Bromo-6-chloroaniline is classified as a hazardous substance, and its disposal is

governed by strict regulations. The causality behind these regulations stems from its

toxicological and ecological profile.

Toxicological Profile: 2-Bromo-6-chloroaniline is categorized as an acute toxicant. Exposure

via oral, dermal, or inhalation routes can be harmful.[1][2] It is also known to cause skin and

serious eye irritation.[3][4] This toxicological profile necessitates that it be handled as

hazardous waste to prevent potential harm to human health.

Ecological Profile: Many halogenated organic compounds exhibit persistence in the

environment and can be toxic to aquatic life.[1] Preventing the entry of 2-Bromo-6-
chloroaniline into waterways is a critical aspect of its disposal, as improper release can have

long-lasting adverse effects on ecosystems.[1]
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Property Identifier / Classification Source(s)

CAS Number 59772-49-5 [5]

Molecular Formula C₆H₅BrClN [5]

UN Number UN2811 [3][6]

Proper Shipping Name
Toxic solid, organic, n.o.s. (2-

Bromo-6-chloroaniline)
[3]

Hazard Class 6.1 (Toxic) [3]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[3][4][7]

Under the Resource Conservation and Recovery Act (RCRA), chemical waste generators are

legally responsible for accurately classifying their waste.[1][8] While 2-Bromo-6-chloroaniline
is not explicitly listed by name, as a halogenated organic compound, it may fall under the "F-

list" of hazardous wastes from non-specific sources if it is part of a spent solvent mixture (e.g.,

F001, F002).[9][10] It is imperative to consult your institution's Environmental Health and Safety

(EHS) office for precise waste code determination.

Section 2: Personal Protective Equipment (PPE) -
The First Line of Defense
Before handling 2-Bromo-6-chloroaniline for any purpose, including disposal, the appropriate

PPE must be donned. This equipment is not merely a suggestion but a critical barrier against

chemical exposure.
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PPE Item Specification Justification Source(s)

Eye/Face Protection

Chemical safety

goggles and/or a face

shield. Must comply

with OSHA 29 CFR

1910.133 or EN166.

Protects against

splashes and airborne

dust particles that can

cause serious eye

irritation.

[3][11]

Hand Protection

Compatible chemical-

resistant gloves (e.g.,

Nitrile, Neoprene).

Prevents skin contact,

which can cause

irritation and systemic

toxicity through

dermal absorption.

Gloves must be

inspected before use

and disposed of after

contamination.

[6][11]

Body Protection

A fully buttoned,

flame-resistant

laboratory coat.

Protects skin and

personal clothing from

contamination by

spills or splashes.

[12]

Respiratory Protection

Not typically required

if handled within a

certified chemical

fume hood. If dust

may be generated in

an open area, a

NIOSH/MSHA

approved respirator

with a particle filter is

necessary.

Prevents inhalation of

the compound, which

is a primary route of

toxic exposure.

[2][3][11]

Section 3: Waste Segregation & Collection Protocol
Proper disposal begins at the point of generation. Cross-contamination of waste streams can

create dangerous chemical reactions and significantly increase disposal costs. Therefore, a
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strict segregation protocol is mandatory.

Step-by-Step Collection Methodology:

Designate a Waste Container: Use a dedicated, chemically compatible container for 2-
Bromo-6-chloroaniline waste. High-density polyethylene (HDPE) containers are generally

suitable.[13] The container must be in good condition, with a secure, leak-proof lid.[14]

Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Fill it out

completely, listing "2-Bromo-6-chloroaniline" and its concentration. Accurate

characterization is a regulatory requirement.[15]

Segregate Waste Types:

Solid Waste: Collect pure 2-Bromo-6-chloroaniline, contaminated spatulas, weigh boats,

and contaminated PPE (e.g., gloves, absorbent pads) in the designated solid waste

container.[12]

Liquid Waste: If 2-Bromo-6-chloroaniline is dissolved in a solvent, collect it in a separate,

clearly labeled liquid waste container. Do not mix halogenated and non-halogenated

solvent wastes, as their disposal methods and costs differ.[15]

Container Management: Keep the waste container closed at all times, except when adding

waste.[13] Do not fill containers beyond 90% capacity to allow for expansion and prevent

spills.[14]

Temporary Storage: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory. This area should be away from drains and

incompatible materials.[12]

Section 4: Spill Management - Immediate Response
Protocols
Accidents can happen despite the best precautions. A clear, rehearsed spill response plan is

essential. The response is dictated by the magnitude of the spill.
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Minor Spill Response (Contained within a fume hood or
a small, manageable area):

Alert Personnel: Immediately notify others in the vicinity.[16]

Ensure Ventilation: Keep the chemical fume hood running. Do not turn off laboratory

ventilation systems.[16]

Don Appropriate PPE: If not already wearing it, don all PPE as outlined in Section 2.

Contain the Spill: Cover the spill with an inert absorbent material like vermiculite, sand, or a

commercial spill pillow, working from the outside in to prevent spreading.[16][17]

Collect Residue: Carefully scoop the absorbent material and spilled solid into your

designated hazardous waste container. Use non-sparking tools if the compound is in a

flammable solvent.[16]

Decontaminate: Wipe the spill area with a suitable solvent (consult the SDS), followed by

soap and water.[16] All cleaning materials (wipes, pads) must be disposed of as hazardous

waste.[16]

Report: Inform your Principal Investigator and/or EHS office about the spill, even if minor.

Major Spill Response (Outside of a containment device,
large quantity, or if you feel unsafe):

Evacuate: Immediately evacuate the laboratory, alerting others as you leave.[12][16]

Isolate: Close the laboratory doors to contain the spill.

Call for Help: Contact your institution's emergency number or 911. Provide the chemical

name, location, and approximate quantity of the spill.[16]

Assist Emergency Responders: Meet the emergency response team and provide them with

the Safety Data Sheet (SDS) for 2-Bromo-6-chloroaniline.

Spill Response Decision Workflow
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Spill of 2-Bromo-6-chloroaniline Occurs

Assess Spill:
- Quantity?

- Location (in/out of hood)?
- Personal Comfort Level?

Minor Spill

 Small & Contained
 Trained & Confident 

Major Spill

 Large or Uncontained
 Untrained or Unsure 

Alert colleagues in the area EVACUATE immediate area

Ensure full PPE is worn

Contain with inert absorbent

Collect waste into a sealed
hazardous waste container

Decontaminate spill area

Report to Supervisor/EHS

Spill Managed

Isolate the lab (close doors)

Call Emergency Services
(911 / Campus Safety)

Provide SDS to responders

Click to download full resolution via product page

Caption: Decision workflow for responding to a 2-Bromo-6-chloroaniline spill.
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Section 5: Final Disposal Pathway
Once the waste has been collected and the container is ready for removal, the final disposal

process is initiated. This must be done in coordination with your institution's EHS office or a

licensed hazardous waste disposal contractor.

Arrange for Pickup: Contact your EHS office to schedule a pickup of the hazardous waste

container.[3][4] Do not allow waste to accumulate in the lab for extended periods.

Documentation: Ensure all paperwork, such as a hazardous waste manifest or internal

tracking form, is completed accurately. This is a legal document that tracks the waste from

"cradle to grave."

Professional Disposal: The licensed waste disposal company will transport the material to a

permitted Treatment, Storage, and Disposal Facility (TSDF).[6] The most common disposal

method for halogenated organic solids like 2-Bromo-6-chloroaniline is high-temperature

incineration in a specialized hazardous waste incinerator. This process ensures the complete

destruction of the molecule, converting it into less harmful components like carbon dioxide,

water, and inorganic acids, which are then scrubbed from the exhaust stream.

By adhering to these rigorous, well-documented procedures, you contribute to a culture of

safety, responsibility, and scientific integrity. Proper chemical waste management is not an

ancillary task but an integral part of professional scientific conduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.rug.nl/fse/organization/services/logistics/hazardous-waste/hazardous-waste-acceptance-conditions
https://www.osha.gov/annotated-pels/table-z-1
https://www.coleparmer.com/msds/4-Bromo-2-Chloroaniline%2C%2099%25_873-38-1.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/rcra_proposed_rule_12-18-1978.pdf
https://www.worksafebc.com/en/health-safety/hazards-exposures/chemical-biological-substances/exposure-limits
https://www.nipissingu.ca/sites/default/files/2019-06/Hazardous%20Materials%20Disposal%20Guide%20-%20June%202019.pdf
https://www.regulations.gov/document/EPA-HQ-SF-2009-0935-0002
http://www.alabamaadministrativecode.state.al.us/docs/adem/335-14-2.pdf
https://essr.umd.edu/environmental-affairs/hazardous-waste/epa-hazardous-waste-codes
https://www.epa.gov/hw/hazardous-waste-listings
https://www.benchchem.com/product/b1281334?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC393470050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. tcichemicals.com [tcichemicals.com]

5. 2-Bromo-6-chlorobenzenamine | C6H5BrClN | CID 12406853 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. angenechemical.com [angenechemical.com]

7. 2-Bromo-6-chloroaniline | 59772-49-5 [sigmaaldrich.com]

8. epa.gov [epa.gov]

9. Alabama Administrative Code [admincode.legislature.state.al.us]

10. epa.gov [epa.gov]

11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

12. benchchem.com [benchchem.com]

13. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

14. rug.nl [rug.nl]

15. nipissingu.ca [nipissingu.ca]

16. sites.rowan.edu [sites.rowan.edu]

17. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Section 1: Hazard Assessment & Waste
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281334/docs#section-1-hazard-assessment-waste-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing
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